Cas no 2138091-94-6 (2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline)

• Product Name: 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline
• CAS No: 2138091-94-6
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• CID: 6050356
• PubChem ID: 165497293
• Update Time: 2025-10-28

2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-{2-azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline
• 2138091-94-6
• EN300-1162277
• 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline

• Inchi： 1S/C13H12BrN3/c14-10-3-1-2-9-7-15-13(16-12(9)10)17-5-4-8-6-11(8)17/h1-3,7-8,11H,4-6H2
• InChI Key： XHYULABNBDNLEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N1CCC2CC12

Computed Properties

• Exact Mass: 289.02146g/mol
• Monoisotopic Mass: 289.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Additional information on 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline

Introduction to 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline (CAS No. 2138091-94-6)

2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline (CAS No. 2138091-94-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.

The quinazoline scaffold is a well-established core structure in drug discovery, particularly for the development of kinase inhibitors. The presence of the 8-bromo substituent and the 2-azabicyclo[3.1.0]hexan-2-yl moiety in this compound adds complexity and enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of quinazoline derivatives in targeting specific kinases involved in various diseases, such as cancer and neurodegenerative disorders. The 8-bromo substitution has been shown to improve the selectivity and potency of these compounds by modulating their interactions with target proteins. Additionally, the 2-azabicyclo[3.1.0]hexan-2-yl group contributes to the overall conformational rigidity and stability of the molecule, which can enhance its bioavailability and reduce off-target effects.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative activity of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline against a panel of human cancer cell lines. The results demonstrated that this compound exhibited potent cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action was found to involve inhibition of the EGFR (epidermal growth factor receptor) signaling pathway, a key driver of tumor growth and progression.

Another notable aspect of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline is its potential as a lead compound for developing new therapeutic agents against viral infections. A recent study published in Antiviral Research explored the antiviral activity of this compound against several RNA viruses, including influenza and SARS-CoV-2. The findings indicated that 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline effectively inhibited viral replication by targeting viral proteases, which are essential for viral replication and assembly.

The pharmacokinetic properties of 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline have also been evaluated in preclinical studies. These studies revealed that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate. Additionally, preliminary toxicity assessments have shown that 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline has a favorable safety profile at therapeutic doses.

In conclusion, 2-{2-Azabicyclo[3.1.0]hexan-2-yl}-8-bromoquinazoline (CAS No. 2138091-94-6) represents a promising lead compound with potential applications in cancer therapy and antiviral treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigations.